Cas no 2172224-81-4 (methyl 2-(4-aminopyridin-2-yl)propanoate)

• Product Name: methyl 2-(4-aminopyridin-2-yl)propanoate
• CAS No: 2172224-81-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6320660
• PubChem ID: 165823501
• Update Time: 2025-05-25

methyl 2-(4-aminopyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-aminopyridin-2-yl)propanoate
• 2172224-81-4
• EN300-1617520

• Inchi： 1S/C9H12N2O2/c1-6(9(12)13-2)8-5-7(10)3-4-11-8/h3-6H,1-2H3,(H2,10,11)
• InChI Key： VAXOENITFUSTRV-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1C=C(C=CN=1)N)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 2-(4-aminopyridin-2-yl)propanoate

Comprehensive Overview of Methyl 2-(4-aminopyridin-2-yl)propanoate (CAS No. 2172224-81-4)

Methyl 2-(4-aminopyridin-2-yl)propanoate (CAS No. 2172224-81-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a 4-aminopyridine moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its unique structural properties.

In recent years, the demand for methyl 2-(4-aminopyridin-2-yl)propanoate has surged due to its relevance in medicinal chemistry. The compound's 4-aminopyridine core is a key scaffold in designing kinase inhibitors, which are pivotal in treating diseases like cancer and inflammatory disorders. Additionally, its ester group enhances solubility, making it a versatile intermediate in organic synthesis. This aligns with the growing trend of optimizing bioavailability in drug development, a topic frequently searched in scientific databases.

The synthesis of CAS No. 2172224-81-4 typically involves multi-step reactions, including condensation and esterification processes. Its purity and stability are critical for downstream applications, prompting advancements in analytical techniques such as HPLC and NMR spectroscopy. These methods ensure compliance with stringent quality control standards, a recurring theme in industry forums and AI-driven research queries.

Beyond pharmaceuticals, methyl 2-(4-aminopyridin-2-yl)propanoate is explored in agrochemical formulations. Its structural motif contributes to the development of novel pesticides with improved efficacy and environmental safety. This resonates with current searches on green chemistry and sustainable pest management solutions. The compound's potential to reduce ecological impact positions it as a candidate for next-generation agrochemicals.

In material science, the 4-aminopyridine derivative exhibits promising properties for designing functional materials, such as conductive polymers or sensors. Researchers are investigating its electron-donating capabilities, which could revolutionize optoelectronic devices. This interdisciplinary appeal makes CAS No. 2172224-81-4 a hotspot in academic and industrial research, often linked to trending keywords like smart materials and nanotechnology.

To conclude, methyl 2-(4-aminopyridin-2-yl)propanoate exemplifies the convergence of chemistry and innovation. Its multifaceted applications—from drug discovery to sustainable agriculture—highlight its importance in addressing global challenges. As scientific inquiries evolve, this compound remains at the forefront of discussions on molecular design and industrial applications, ensuring its relevance in future breakthroughs.